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Compound of Interest

Compound Name: ML171

Cat. No.: B113462 Get Quote

For researchers, scientists, and drug development professionals utilizing the selective NADPH

oxidase 1 (NOX1) inhibitor, ML171, this guide provides comprehensive information on its

solubility and stability in Dimethyl Sulfoxide (DMSO). Adherence to proper handling and

storage protocols is critical for ensuring experimental reproducibility and the integrity of the

compound.

ML171 Solubility in DMSO
The solubility of ML171 in DMSO can vary slightly between different suppliers and batches.

Below is a summary of reported solubility data. It is always recommended to consult the

certificate of analysis for batch-specific information.

Supplier/Source
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Molecular Weight (
g/mol )

Supplier A ≥ 64 mg/mL[1][2] 265.22 mM[1][2] 241.31[3][4]

Supplier B 50 mg/mL[4][5] ~207 mM 241.31[3][4]

Supplier C 48 mg/mL[6] 198.91 mM[6] 241.31[3][4]

Supplier D Soluble to 100 mM[3] 100 mM[3] 241.31[3][4]

Note: The "≥" symbol indicates that the saturation point was not reached at the specified

concentration.[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b113462?utm_src=pdf-interest
https://www.benchchem.com/product/b113462?utm_src=pdf-body
https://www.benchchem.com/product/b113462?utm_src=pdf-body
https://www.benchchem.com/product/b113462?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Guide_for_Small_Molecule_Inhibitor_Solubility_and_Stability_in_DMSO.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Small_Molecule_Solubility_in_Cell_Culture_Media.pdf
https://www.benchchem.com/pdf/Troubleshooting_Guide_for_Small_Molecule_Inhibitor_Solubility_and_Stability_in_DMSO.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Small_Molecule_Solubility_in_Cell_Culture_Media.pdf
https://www.medchemexpress.com/ML171.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_TM_1_Dissolution_in_DMSO.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_TM_1_Dissolution_in_DMSO.pdf
https://www.ncbi.nlm.nih.gov/books/NBK98925/
https://www.medchemexpress.com/ML171.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_TM_1_Dissolution_in_DMSO.pdf
https://www.invivochem.com/product/V100351
https://www.invivochem.com/product/V100351
https://www.medchemexpress.com/ML171.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_TM_1_Dissolution_in_DMSO.pdf
https://www.medchemexpress.com/ML171.html
https://www.medchemexpress.com/ML171.html
https://www.medchemexpress.com/ML171.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_TM_1_Dissolution_in_DMSO.pdf
https://www.benchchem.com/pdf/Troubleshooting_Guide_for_Small_Molecule_Inhibitor_Solubility_and_Stability_in_DMSO.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Small_Molecule_Solubility_in_Cell_Culture_Media.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting and FAQs
This section addresses common issues encountered when working with ML171 in DMSO.

Q1: My ML171 is not fully dissolving in DMSO, what should I do?

A1: Several factors can affect solubility:

DMSO Quality: DMSO is highly hygroscopic and absorbed moisture can significantly

decrease the solubility of ML171.[6] Always use fresh, anhydrous, high-purity DMSO.

Concentration: You may be attempting to prepare a stock solution that exceeds the solubility

limit of your specific batch of ML171.

Temperature: Gentle warming to 37°C and vortexing or sonication can aid dissolution.[7]

However, avoid excessive heat which may degrade the compound.

Compound Purity: Ensure you are using a high-purity grade of ML171, as impurities can

affect solubility.

Q2: I observed precipitation in my ML171 DMSO stock solution after storage. What is the

cause and how can I resolve it?

A2: Precipitation, particularly after freeze-thaw cycles, is a common issue.

Resolubilization: Before use, bring the aliquot to room temperature and vortex thoroughly.

Gentle warming (37°C) or sonication can be used to redissolve the precipitate.

Prevention: Aliquot the stock solution into single-use volumes to minimize freeze-thaw

cycles.

Q3: How should I store my ML171 stock solutions in DMSO for optimal stability?

A3: Proper storage is crucial for maintaining the compound's integrity.

Temperature: For long-term storage, -80°C is recommended, which can preserve the

solution for up to 2 years.[2][3] For shorter-term storage, -20°C is acceptable for up to 1 year.

[2][3] One supplier suggests stability for up to 3 months at -20°C.[4]
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Light Protection: Store aliquots in amber or light-blocking tubes to protect from light, as

phenothiazine compounds can be light-sensitive.

Aliquoting: Prepare single-use aliquots to avoid repeated temperature fluctuations and

exposure to atmospheric moisture.

Q4: Can I store my ML171 DMSO stock solution at room temperature?

A4: It is not recommended to store ML171 DMSO stock solutions at room temperature for

extended periods. While the powder form may be shipped at ambient temperature, once

dissolved, the compound is best stored at low temperatures to minimize degradation.

Experimental Protocols
Protocol for Preparing ML171 Stock Solution in DMSO

Equilibration: Allow the ML171 vial and a sealed bottle of anhydrous DMSO to equilibrate to

room temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of ML171 powder.

Dissolution: Add the calculated volume of anhydrous DMSO to the ML171 powder.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Assisted Dissolution (if necessary): If the compound is not fully dissolved, gently warm the

vial in a 37°C water bath for 5-10 minutes and vortex again. Alternatively, sonicate the vial for

5-10 minutes.

Visual Inspection: Ensure the solution is clear and free of any particulate matter before use.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C or

-80°C.

Diagrams
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Troubleshooting ML171 in DMSO

Preparation

Troubleshooting

Storage & Use
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Does it fully dissolve?

Solution is ready for use or storage

Yes

Use fresh, anhydrous DMSO

No

Aliquot and store at -20°C or -80°C, protected from light Gentle warming (37°C) and/or sonication

Verify concentration is within solubility limits

Re-evaluate

Thaw aliquot before use

Is there precipitate?

Warm and vortex/sonicate to redissolve

Yes

Ready for experiment

No
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Caption: Workflow for troubleshooting ML171 solubility and stability in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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